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Compound of Interest

Compound Name: Ercalcitriol-d3

Cat. No.: B12328891 Get Quote

For researchers and scientists engaged in drug development, the meticulous management of

chemical compounds is paramount, extending from initial handling to final disposal.

Ercalcitriol-d3, a deuterated analog of the active form of vitamin D3, requires stringent

disposal procedures due to its high potency and potential toxicity. Adherence to these protocols

is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting

the environment.

Ercalcitriol-d3 is classified as a highly toxic substance, potentially fatal if swallowed, inhaled,

or absorbed through the skin.[1][2][3] Therefore, it must be managed as hazardous chemical

waste in accordance with local, state, and federal regulations. Improper disposal, such as

flushing down the drain or discarding in regular trash, is strictly prohibited and can lead to

environmental contamination and pose a public health risk.[4][5][6]

Summary of Key Safety and Handling Data
Before initiating any disposal procedures, it is crucial to be familiar with the safety profile of

Ercalcitriol-d3. The following table summarizes critical safety information, primarily based on

data for its non-labeled counterpart, Calcitriol.
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Identifier Value

Chemical Name Ercalcitriol-d3

Synonyms
(1α,3β,5Z,7E)-9,10-Secocholesta-5,7,10(19)-

triene-1,3,25-triol-d3

Primary Hazards

Fatal if swallowed, in contact with skin, or if

inhaled.[1][2] Causes damage to organs through

prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves, lab

coat, and respiratory protection.[1]

Handling Precautions

Handle in a well-ventilated area, preferably a

chemical fume hood.[7] Avoid generating dust.

[7] Do not eat, drink, or smoke when using this

product.

Storage
Keep container tightly closed in a dry, well-

ventilated, and secure area.[3]

Detailed Protocol for Disposal of Ercalcitriol-d3
The following step-by-step methodology outlines the necessary procedures for the safe

segregation, collection, and disposal of Ercalcitriol-d3 waste.

I. Waste Segregation and Collection
Objective: To safely segregate and collect different forms of Ercalcitriol-d3 waste at the point

of generation to prevent cross-contamination and ensure proper handling.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Designated and clearly labeled chemical waste containers:

Solid waste container (leak-proof, with a secure lid).
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Liquid waste container (compatible material, e.g., high-density polyethylene, with a secure

cap).

Sharps container (puncture-resistant).

Procedure:

Solid Waste:

Place all non-sharp solid materials contaminated with Ercalcitriol-d3, such as gloves,

absorbent paper, weighing boats, and empty vials, into the designated solid chemical

waste container.

Ensure the container is clearly labeled with "Ercalcitriol-d3 Waste," "Hazardous Waste,"

and any other institutional or regulatory-required hazard symbols.

Liquid Waste:

Collect all liquid waste containing Ercalcitriol-d3 in the designated liquid chemical waste

container.

Do not mix with incompatible chemical wastes.

Securely cap the container after each addition.

Clearly label the container with "Ercalcitriol-d3 Waste," the approximate concentration,

and list all solvent components.

Sharps Waste:

Dispose of all contaminated sharps, including needles, syringes, and Pasteur pipettes,

directly into a designated, puncture-resistant sharps container.

Do not recap, bend, or break needles.[8]

II. Decontamination of Laboratory Equipment
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Objective: To safely decontaminate laboratory equipment that has come into contact with

Ercalcitriol-d3.

Materials:

Detergent solution.

Appropriate organic solvent (e.g., ethanol or isopropanol).

Deionized water.

Wipes, cloths, or sponges.

PPE as described above.

Procedure:

Equipment Cleaning:

For immersible equipment, rinse with a suitable solvent in which Ercalcitriol-d3 is soluble.

Perform this action in a chemical fume hood.

For non-immersible surfaces, wipe down thoroughly with a cloth soaked in a compatible

solvent, followed by a detergent solution, and finally a rinse with deionized water.

Disposal of Cleaning Materials:

All contaminated cleaning materials (wipes, gloves, etc.) must be disposed of as solid

Ercalcitriol-d3 waste as described in section I.

III. Final Disposal
Objective: To ensure the final disposal of Ercalcitriol-d3 waste is conducted in a compliant and

environmentally responsible manner.

Procedure:

Storage Pending Disposal:
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Store all sealed and labeled Ercalcitriol-d3 waste containers in a designated, secure, and

well-ventilated area, away from general laboratory traffic.

Engage a Licensed Waste Disposal Vendor:

All chemical waste, including materials contaminated with Ercalcitriol-d3, must be

disposed of through a licensed hazardous waste disposal company.[8][9]

Your institution's Environmental Health and Safety (EHS) department will typically manage

this process.

Documentation:

Ensure all waste containers are accurately and securely labeled.

Complete all necessary waste manifest forms as required by your institution and the

disposal vendor.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ercalcitriol-d3.
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Caption: Logical workflow for the disposal of Ercalcitriol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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